Cas no 1357625-04-7 (5-Chloro-6-isocyanato-2,2-difluoro-1,3-benzodioxole)

• Product Name: 5-Chloro-6-isocyanato-2,2-difluoro-1,3-benzodioxole
• CAS No: 1357625-04-7
• MF: C₈H₂ClF₂NO₃
• MW: 233.556188106537
• MDL: MFCD29066526
• CID: 5218169
• Update Time: 2026-03-06

5-Chloro-6-isocyanato-2,2-difluoro-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-isocyanato-2,2-difluoro-1,3-benzodioxole
• 1,3-Benzodioxole, 5-chloro-2,2-difluoro-6-isocyanato-

• MDL： MFCD29066526
• Inchi： 1S/C8H2ClF2NO3/c9-4-1-6-7(2-5(4)12-3-13)15-8(10,11)14-6/h1-2H
• InChI Key： SVDXHINKMDDZJH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)OC(O2)(F)F)N=C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 3.9
• Topological Polar Surface Area: 47.9

Additional information on 5-Chloro-6-isocyanato-2,2-difluoro-1,3-benzodioxole

Recent Advances in the Application of 5-Chloro-6-isocyanato-2,2-difluoro-1,3-benzodioxole (CAS: 1357625-04-7) in Chemical Biology and Pharmaceutical Research

The compound 5-Chloro-6-isocyanato-2,2-difluoro-1,3-benzodioxole (CAS: 1357625-04-7) has recently emerged as a critical intermediate in the synthesis of novel bioactive molecules, particularly in the fields of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluorobenzodioxole scaffold and reactive isocyanate group, has been extensively studied for its potential in drug discovery and development. Recent literature highlights its role as a versatile building block for the construction of targeted covalent inhibitors, which are gaining prominence in the treatment of various diseases, including cancer and inflammatory disorders.

One of the most significant breakthroughs involving 1357625-04-7 is its application in the development of covalent kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in synthesizing irreversible inhibitors targeting EGFR (epidermal growth factor receptor) mutants, which are often resistant to conventional therapies. The researchers utilized the isocyanate functionality to form stable covalent bonds with cysteine residues in the kinase active site, leading to enhanced selectivity and prolonged pharmacological effects. The study reported a 10-fold increase in inhibitory potency compared to non-covalent analogs, underscoring the strategic advantage of incorporating 5-Chloro-6-isocyanato-2,2-difluoro-1,3-benzodioxole into inhibitor design.

Beyond oncology, this compound has shown promise in antimicrobial research. A recent preprint on BioRxiv detailed its use in creating novel β-lactamase inhibitors to combat antibiotic-resistant bacteria. The difluorobenzodioxole moiety was found to improve membrane permeability, while the isocyanate group enabled covalent modification of the enzyme's catalytic serine residue. This dual mechanism resulted in broad-spectrum activity against ESBL (extended-spectrum β-lactamase)-producing pathogens, with MIC values ranging from 0.5-2 μg/mL against clinically relevant strains.

From a synthetic chemistry perspective, several methodological advances have been reported for the efficient production and derivatization of 1357625-04-7. A 2024 Organic Process Research & Development paper described a continuous-flow protocol that improved the safety profile of isocyanate formation, achieving an 85% yield with minimized hazardous intermediate accumulation. This technological innovation addresses previous challenges in handling this reactive compound at scale, facilitating its broader adoption in industrial pharmaceutical applications.

The pharmacological properties of derivatives stemming from 5-Chloro-6-isocyanato-2,2-difluoro-1,3-benzodioxole have been enhanced through structural optimization efforts. Computational studies employing quantum mechanical calculations and molecular dynamics simulations have provided insights into the electronic effects of the difluoro substitution pattern, which significantly influences the compound's reactivity and metabolic stability. These theoretical findings have been corroborated by experimental ADME (absorption, distribution, metabolism, and excretion) data showing improved microsomal stability (t_1/2 > 60 min in human liver microsomes) for optimized analogs.

Looking forward, the unique chemical features of 1357625-04-7 position it as a valuable tool for chemical biology probes and PROTAC (proteolysis-targeting chimera) development. Its ability to serve as a warhead for targeted protein degradation is currently being explored in multiple academic and industrial research programs, with preliminary results suggesting efficient degradation of challenging targets like transcription factors and scaffolding proteins. As the field of covalent drug discovery continues to expand, 5-Chloro-6-isocyanato-2,2-difluoro-1,3-benzodioxole is expected to play an increasingly important role in addressing unmet medical needs through innovative therapeutic modalities.